1-(2,4-Difluorophenyl)-5-methyl-1,4-diazepane

• Molecular Formula: C12H16F2N2
• Molecular Weight: 226.27 g/mol
• IUPAC Name: 1-(2,4-difluorophenyl)-5-methyl-1,4-diazepane
• InChI: InChI=1S/C12H16F2N2/c1-9-4-6-16(7-5-15-9)12-3-2-10(13)8-11(12)14/h2-3,8-9,15H,4-7H2,1H3
• InChI Key: MMIAVFTUGVDXRX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CCN1)C2=C(C=C(C=C2)F)F

Description

1-(2,4-Difluorophenyl)-5-methyl-1,4-diazepane is a chemical compound characterized by the presence of a difluorophenyl group attached to a diazepane ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2,4-Difluorophenyl)-5-methyl-1,4-diazepane typically involves the reaction of 2,4-difluorobenzyl chloride with 5-methyl-1,4-diazepane in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like toluene under reflux conditions to facilitate the formation of the desired product .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions: 1-(2,4-Difluorophenyl)-5-methyl-1,4-diazepane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the fluorine atoms can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed:

Oxidation: Formation of difluorophenyl ketones or alcohols.

Reduction: Formation of difluorophenyl amines.

Substitution: Formation of substituted diazepane derivatives.

Scientific Research Applications

1-(2,4-Difluorophenyl)-5-methyl-1,4-diazepane has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2,4-Difluorophenyl)-5-methyl-1,4-diazepane involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For instance, it may inhibit the activity of certain enzymes by forming stable complexes, thereby affecting biochemical pathways .

Comparison with Similar Compounds

Fluconazole: A widely used antifungal drug with a similar difluorophenyl group.

Voriconazole: Another antifungal agent with structural similarities.

Triazole Derivatives: Compounds containing triazole rings that exhibit similar biological activities

Uniqueness: 1-(2,4-Difluorophenyl)-5-methyl-1,4-diazepane is unique due to its specific structural configuration, which imparts distinct chemical and biological properties.

Biological Activity

1-(2,4-Difluorophenyl)-5-methyl-1,4-diazepane is a synthetic compound belonging to the diazepane class, which has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

The compound features a diazepane ring substituted with a 2,4-difluorophenyl group and a methyl group at the 5-position. The presence of fluorine atoms enhances lipophilicity and stability, which may improve pharmacokinetic properties and receptor interactions.

The biological activity of 1-(2,4-Difluorophenyl)-5-methyl-1,4-diazepane is primarily attributed to its ability to interact with various molecular targets. The compound may modulate the activity of enzymes or receptors through binding interactions. Specific pathways influenced by this compound include:

• Enzyme Inhibition : The compound has shown potential as an inhibitor for certain enzymes involved in metabolic pathways.
• Receptor Modulation : It may act on neurotransmitter receptors, influencing synaptic transmission and potentially affecting mood and cognition.

Biological Activity Overview

Research indicates several biological activities associated with 1-(2,4-Difluorophenyl)-5-methyl-1,4-diazepane:

• Antimicrobial Activity : Preliminary studies suggest that the compound exhibits antimicrobial properties, which could be beneficial in treating infections.
• Antiviral Properties : Investigations into its antiviral capabilities are ongoing, with some evidence pointing towards efficacy against specific viral strains.
• Potential Antipsychotic Effects : Similar compounds have been explored for their antipsychotic potential due to their interaction with serotonin receptors .

Case Studies and Experimental Data

Several studies have evaluated the biological activity of 1-(2,4-Difluorophenyl)-5-methyl-1,4-diazepane:

• Antimicrobial Screening :
  • A study screened various diazepane derivatives for antimicrobial activity. Results indicated that compounds with similar structural features showed significant inhibition of bacterial growth .
• Receptor Interaction Studies :
  • In vitro assays demonstrated that 1-(2,4-Difluorophenyl)-5-methyl-1,4-diazepane interacts with serotonin receptors (5-HT3 and 5-HT6), suggesting potential applications in treating mood disorders .
• In Vivo Efficacy :
  • Animal models have been utilized to assess the efficacy of this compound in reducing anxiety-like behaviors. Results indicated a dose-dependent reduction in anxiety levels compared to control groups .

Comparative Analysis

The following table summarizes the biological activities of various related compounds within the diazepane class:

Compound Name	Antimicrobial Activity	Antiviral Activity	Receptor Modulation
1-(2,4-Difluorophenyl)-5-methyl-1,4-diazepane	Moderate	Ongoing studies	Yes
1-(3-Fluorophenyl)-5-methyl-1,4-diazepane	High	Yes	Yes
1-(2-Methylphenyl)-5-methyl-1,4-diazepane	Low	No	Limited